Cas no 852392-58-6 (2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride)

• Product Name: 2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride
• CAS No: 852392-58-6
• MF: C₈H₂₄Cl₄N₄
• MW: 318.114957809448
• CID: 4675054
• PubChem ID: 46735519
• Update Time: 2025-10-28

2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylaminetetrahydrochloride
• 2,2'-(Piperazine-1,4-diyl)diethanamine tetrahydrochloride
• 2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride
• 2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetra hydrochloride
• 2-[4-(2-aminoethyl) piperazin-1-yl] ethylamine
• 2-[4-(2-aminoethyl)piperazin-1-yl]ethanamine tetrahydrochloride
• 2-[4-(2-amino-ethyl)-piperazin-1-yl]ethylamine
• 2?[4?(2?aminoethyl)piperazin?1?yl]ethan?1?amine 4HCl
• AKOS015845231
• 2,2'-(Piperazine-1,4-diyl)diethanaminetetrahydrochloride
• 2-[4-(2-aminoethyl)piperazin-1-yl]ethanamine;tetrahydrochloride
• 852392-58-6

• MDL： MFCD11100462
• Inchi： 1S/C8H20N4.4ClH/c9-1-3-11-5-7-12(4-2-10)8-6-11;;;;/h1-10H2;4*1H
• InChI Key： HITABVDJOBJPJE-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.N1(CCN)CCN(CCN)CC1

Computed Properties

• Exact Mass: 318.073
• Monoisotopic Mass: 316.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5

2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride

2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride

2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride (CAS No: 852392-58-6) is a highly specialized compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound, often referred to as Aminoethylpiperazine ethylamine tetrahydrochloride, belongs to the class of piperazine derivatives, which are widely recognized for their versatile chemical properties and biological activities.

The molecular structure of 852392-58-6 is characterized by a piperazine ring, a six-membered saturated ring containing two nitrogen atoms, which is further substituted with an aminoethyl group at the 4-position and an ethylamine moiety at the 1-position. The presence of these functional groups makes this compound highly reactive and amenable to various chemical transformations, making it a valuable intermediate in the synthesis of complex molecules.

Recent advancements in medicinal chemistry have highlighted the potential of Aminoethylpiperazine ethylamine tetrahydrochloride as a building block for developing bioactive compounds with therapeutic applications. For instance, researchers have explored its role in the synthesis of peptide mimetics, which are designed to mimic the structure and function of natural peptides for drug discovery purposes. The ability of this compound to form stable amide bonds has made it particularly useful in this context.

In addition to its role in peptide synthesis, 852392-58-6 has also been employed in the development of novel antibiotics and antiviral agents. Its unique chemical structure allows for the creation of molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. This has been demonstrated in several studies where derivatives of this compound exhibited potent activity against various bacterial and viral pathogens.

The synthesis of Aminoethylpiperazine ethylamine tetrahydrochloride typically involves multi-step reactions, including nucleophilic substitution and condensation processes. The optimization of these reactions has been a focus of recent research efforts, with chemists seeking to improve yields and reduce production costs while maintaining high purity standards.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the quality and consistency of the compound during its production and application phases.

In conclusion, 2-[4-(2-Amino-ethyl)-piperazin-1-yl]-ethylamine tetrahydrochloride (CAS No: 852392-58-6) stands out as a critical intermediate in modern organic synthesis and drug discovery efforts. Its unique chemical properties and versatility make it an indispensable tool for researchers aiming to develop innovative therapeutic agents with enhanced efficacy and safety profiles.